Cas no 1599212-24-4 (N-(2-aminoethyl)-3-methoxy-N-(2-methoxyethyl)propanamide)

• Product Name: N-(2-aminoethyl)-3-methoxy-N-(2-methoxyethyl)propanamide
• CAS No: 1599212-24-4
• MF: C₉H₂₀N₂O₃
• MW: 204.266702651978
• CID: 6011612
• PubChem ID: 116053851
• Update Time: 2025-09-28

N-(2-aminoethyl)-3-methoxy-N-(2-methoxyethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-aminoethyl)-3-methoxy-N-(2-methoxyethyl)propanamide
• 1599212-24-4
• EN300-1067331

• Inchi： 1S/C9H20N2O3/c1-13-7-3-9(12)11(5-4-10)6-8-14-2/h3-8,10H2,1-2H3
• InChI Key： IVTJDLGNQPFEQG-UHFFFAOYSA-N
• SMILES： O(C)CCN(C(CCOC)=O)CCN

Computed Properties

• Exact Mass: 204.14739250g/mol
• Monoisotopic Mass: 204.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 64.8Ų

Additional information on N-(2-aminoethyl)-3-methoxy-N-(2-methoxyethyl)propanamide

N-(2-aminoethyl)-3-methoxy-N-(2-methoxyethyl)propanamide (CAS 1599212-24-4): A Comprehensive Overview

N-(2-aminoethyl)-3-methoxy-N-(2-methoxyethyl)propanamide (CAS 1599212-24-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various industries. This methoxy-substituted amide derivative features both amino and ether functional groups, making it particularly interesting for researchers and industrial chemists alike.

The molecular structure of N-(2-aminoethyl)-3-methoxy-N-(2-methoxyethyl)propanamide contains two distinct methoxyethyl groups and an aminoethyl moiety, which contribute to its amphiphilic nature. This characteristic has led to investigations into its potential as a biocompatible surfactant or drug delivery enhancer, topics that are currently trending in pharmaceutical research circles. The compound's dual ether-amine functionality allows for interesting interactions with both polar and non-polar substances.

Recent studies have explored the use of CAS 1599212-24-4 in advanced material science applications, particularly in the development of smart polymers and responsive hydrogels. These applications align with current market demands for environmentally friendly materials and sustainable chemistry solutions. The compound's ability to participate in hydrogen bonding networks while maintaining good solubility in organic solvents makes it valuable for these emerging technologies.

From a synthetic chemistry perspective, N-(2-aminoethyl)-3-methoxy-N-(2-methoxyethyl)propanamide serves as an important building block for more complex molecular architectures. Its amino group provides a handle for further functionalization, while the methoxy groups offer steric and electronic modulation possibilities. This versatility answers many researchers' questions about finding multifunctional intermediates for drug discovery and material science applications.

The compound's physicochemical properties have been the subject of several recent investigations. With a molecular weight of 218.28 g/mol, CAS 1599212-24-4 typically appears as a colorless to pale yellow liquid at room temperature. Its solubility profile shows good miscibility with common organic solvents like methanol, ethanol, and acetonitrile, while being sparingly soluble in water. These characteristics make it particularly useful for formulation chemistry applications.

In the pharmaceutical sector, derivatives of N-(2-aminoethyl)-3-methoxy-N-(2-methoxyethyl)propanamide are being explored for their potential as prodrug moieties or bioavailability enhancers. The current focus on drug delivery optimization and personalized medicine has increased interest in such compounds that can improve therapeutic efficacy. Researchers are particularly interested in how the methoxyethyl groups might influence membrane permeability and metabolic stability.

The synthesis of CAS 1599212-24-4 typically involves the stepwise functionalization of propanamide precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, responding to the growing demand for sustainable synthetic methods. Recent publications have described improved routes that reduce waste generation while maintaining high yields, addressing common queries about eco-friendly chemical production.

Quality control of N-(2-aminoethyl)-3-methoxy-N-(2-methoxyethyl)propanamide is crucial for its various applications. Analytical methods such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure purity and confirm structural integrity. These analytical considerations are particularly important given the compound's potential use in high-value applications where consistency is paramount.

From a commercial perspective, CAS 1599212-24-4 has seen growing demand in the fine chemicals market. Suppliers typically offer this compound in various purity grades, from technical grade (90-95%) to high purity (>98%) forms, catering to different industry needs. The pricing structure often reflects the current trends in specialty chemicals availability and raw material costs.

Storage and handling of N-(2-aminoethyl)-3-methoxy-N-(2-methoxyethyl)propanamide require standard laboratory precautions. The compound should be kept in tightly sealed containers under inert atmosphere when not in use, protected from moisture and extreme temperatures. These storage conditions align with best practices for amine-containing compounds and help maintain product stability over time.

Future research directions for CAS 1599212-24-4 are likely to focus on expanding its applications in bioconjugation chemistry and nanomaterial functionalization. The compound's unique combination of functional groups positions it well for these cutting-edge applications that are currently dominating scientific literature. Researchers are particularly interested in exploring its potential in click chemistry applications and surface modification techniques.

In conclusion, N-(2-aminoethyl)-3-methoxy-N-(2-methoxyethyl)propanamide (CAS 1599212-24-4) represents an interesting case study in functional molecule design. Its versatile chemistry, combined with current market trends toward multifunctional compounds and sustainable chemistry, ensures its continued relevance in both academic and industrial settings. As research progresses, we can expect to see new applications emerge for this intriguing molecule.